Cas no 1006952-53-9 (1-(butan-2-yl)-3-nitro-1H-pyrazole)

1-(butan-2-yl)-3-nitro-1H-pyrazole is a versatile compound with significant applications in organic synthesis. It exhibits high purity and stability, making it ideal for use in the synthesis of complex molecules. The nitro group provides a reactive site for various chemical transformations, while the pyrazole ring offers structural diversity. This compound is well-suited for research in medicinal chemistry and materials science.
1-(butan-2-yl)-3-nitro-1H-pyrazole structure
1006952-53-9 structure
Product Name:1-(butan-2-yl)-3-nitro-1H-pyrazole
CAS No:1006952-53-9
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD08559059
CID:3060835
PubChem ID:19576780
Update Time:2025-06-18

1-(butan-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-3-nitro-1H-pyrazole
    • AKOS015922049
    • MFCD08559059
    • EN300-231198
    • 1-butan-2-yl-3-nitropyrazole
    • AKOS000319210
    • STK351522
    • 1-SEC-BUTYL-3-NITRO-1H-PYRAZOLE
    • 1006952-53-9
    • 3-NITRO-1-(SEC-BUTYL)PYRAZOLE
    • MDL： MFCD08559059
    • Inchi： 1S/C7H11N3O2/c1-3-6(2)9-5-4-7(8-9)10(11)12/h4-6H,3H2,1-2H3
    • InChI Key： XZAWWVYDCUUBME-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CN(C(C)CC)N=1)=O

Computed Properties

  • Exact Mass: 169.085126602Da
  • Monoisotopic Mass: 169.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

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1-(butan-2-yl)-3-nitro-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1006952-53-9)1-(butan-2-yl)-3-nitro-1H-pyrazole
Order Number:A1098134
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:23
Price ($):281.0/816.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1006952-53-9)1-(butan-2-yl)-3-nitro-1H-pyrazole
A1098134
Purity:99%/99%
Quantity:1g/5g
Price ($):281.0/816.0
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